Cas no 69360-16-3 (2-cyano-N-phenylbenzene-1-sulfonamide)

• Product Name: 2-cyano-N-phenylbenzene-1-sulfonamide
• CAS No: 69360-16-3
• MF: C₁₃H₁₀N₂O₂S
• MW: 258.295701503754
• MDL: MFCD04940987
• CID: 391896
• PubChem ID: 8891631
• Update Time: 2025-07-22

2-cyano-N-phenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2-cyano-N-phenyl-
• 2-cyano-N-phenylbenzenesulfonamide
• 2-cyano-N-phenylbenzene-1-sulfonamide
• CS-0235659
• Z45619566
• AKOS000198268
• EN300-15978
• SB81933
• HMS1733O16
• 69360-16-3
• 2-cyanobenzenesulfonanilide
• DTXSID80429250

• MDL： MFCD04940987
• Inchi： 1S/C13H10N2O2S/c14-10-11-6-4-5-9-13(11)18(16,17)15-12-7-2-1-3-8-12/h1-9,15H
• InChI Key： IQNKZUQUGOTVLG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C#N)(NC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 258.0464
• Monoisotopic Mass: 258.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• PSA: 69.96

Additional information on 2-cyano-N-phenylbenzene-1-sulfonamide

Comprehensive Overview of 2-Cyano-N-phenylbenzene-1-sulfonamide (CAS No. 69360-16-3): Properties, Applications, and Industry Insights

2-Cyano-N-phenylbenzene-1-sulfonamide (CAS No. 69360-16-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a sulfonamide backbone coupled with a cyano group and a phenyl substituent, making it a versatile intermediate for synthesizing bioactive molecules. Its IUPAC name reflects its precise chemical configuration, while its CAS registry number ensures unambiguous identification in global databases.

In recent years, the demand for high-purity sulfonamide derivatives has surged, driven by their applications in drug discovery and crop protection. Researchers frequently search for "2-cyano-N-phenylbenzene-1-sulfonamide synthesis" or "CAS 69360-16-3 suppliers," highlighting its commercial relevance. The compound’s nitrile-functionalized sulfonamide structure enables selective interactions with biological targets, a property leveraged in designing enzyme inhibitors and antimicrobial agents.

From a technical perspective, 69360-16-3 exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and acetone, which facilitates its use in laboratory-scale reactions. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical factor for regulatory compliance in pharmaceutical applications. Discussions on forums often revolve around "how to characterize 2-cyano-N-phenylbenzene-1-sulfonamide," underscoring the need for standardized protocols.

The compound’s role in green chemistry initiatives is another trending topic. With industries prioritizing sustainable practices, queries like "eco-friendly synthesis of sulfonamides" align with efforts to minimize waste in producing 69360-16-3. Catalytic methods using recyclable reagents are being explored to enhance its synthetic efficiency while reducing environmental impact.

In agrochemical formulations, 2-cyano-N-phenylbenzene-1-sulfonamide serves as a precursor for herbicides and fungicides. Its structure-activity relationship (SAR) is frequently studied to optimize crop yield and resistance management. Patent literature reveals its incorporation in formulations targeting fungal pathogens, addressing common search terms such as "sulfonamide-based agrochemicals."

Regulatory compliance remains a key concern for stakeholders. The compound’s REACH registration status and safety data sheets (SDS) are often queried to ensure adherence to global chemical regulations. Proper handling guidelines emphasize its stability under recommended storage conditions, mitigating risks associated with decomposition.

Emerging applications in material science further expand its utility. For instance, its incorporation into polymeric coatings enhances durability, a topic gaining traction in industrial forums. Searches for "sulfonamide-modified polymers" reflect this interdisciplinary interest.

In summary, 2-Cyano-N-phenylbenzene-1-sulfonamide (CAS No. 69360-16-3) bridges multiple scientific domains, from life sciences to advanced materials. Its evolving applications and sustainable synthesis methods position it as a compound of enduring relevance in research and industry.